1-Eicosanoyl-2-hexadecanoyl-sn-glycero-3-phosphocholine
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Overview
Description
1-icosanoyl-2-palmitoyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 36:0 where the acyl substituents at positions 1 and 2 are icosanoyl and palmitoyl respectively. It is a phosphatidylcholine 36:0 and a 1-acyl-2-hexadecanoyl-sn-glycero-3-phosphocholine. It derives from a 1-icosanoyl-sn-glycero-3-phosphocholine and an icosanoic acid.
Scientific Research Applications
Physical Chemical Characteristics
1-Eicosanoyl-2-hexadecanoyl-sn-glycero-3-phosphocholine has been studied for its physical chemical characteristics. One study focused on the critical micellar concentration of this compound and its analogs, utilizing a variety of analytical techniques like NMR, gas liquid chromatography, and surface tension procedures. It was observed that these compounds would likely be present as monomolecular species in the concentrations commonly used in biological studies, suggesting diverse biological activities (Kramp et al., 1984).
Phase Properties in Bilayers
The phase properties of lipid bilayers containing variants of this compound have been examined. One study used fluorescent probes to investigate the mixing properties of phosphatidylcholine and phosphatidylethanolamine in liquid-crystalline phases. Findings suggested enhanced lateral mobility and domain formation within these bilayers (Ahn & Yun, 1999).
Structure and Phase Behavior
Investigations into the structure and phase behavior of this compound in aqueous media have provided insights into its properties at the air−water interface and in aqueous dispersions. Techniques like small-angle X-ray scattering and Raman spectroscopy have been used to study these characteristics, contributing to our understanding of lipid molecular arrangements in different phases (Meglio et al., 2000).
Interaction with Viral Peptides
The interaction of this compound with viral peptides has been another area of research. For instance, a study explored the interaction between a hepatitis G virus peptide and phospholipid membranes, which can deepen our understanding of viral mechanisms and potential therapeutic targets (Sanchez-Martin et al., 2010).
Gene Expression Influences
Research has also been conducted on how oxidized forms of phospholipids, related to this compound, affect gene expression. This includes understanding their impact on genes related to atherosclerosis and inflammation, which is crucial for cardiovascular disease research (Koller et al., 2014).
Properties
Molecular Formula |
C44H88NO8P |
---|---|
Molecular Weight |
790.1 g/mol |
IUPAC Name |
[(2R)-2-hexadecanoyloxy-3-icosanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C44H88NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-24-19-17-15-13-11-9-7-2/h42H,6-41H2,1-5H3/t42-/m1/s1 |
InChI Key |
JJSZXCSTFDBBBZ-HUESYALOSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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